Cas no 2171980-08-6 (1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

• Product Name: 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• CAS No: 2171980-08-6
• MF: C₁₄H₁₇FN₄O₂S
• MW: 324.373784780502
• CID: 6190701
• PubChem ID: 165865385
• Update Time: 2025-06-07

1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2171980-08-6
• 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• EN300-1591297

• Inchi： 1S/C14H17FN4O2S/c1-11-2-3-12(10-13(11)15)19-14(4-5-17-19)22(20,21)18-8-6-16-7-9-18/h2-5,10,16H,6-9H2,1H3
• InChI Key： QRYYMEYHRQDZPT-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(C)=C(C=1)F)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 324.10562513g/mol
• Monoisotopic Mass: 324.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

1-{[1-(3-Fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171980-08-6): An Overview of a Promising Compound in Medicinal Chemistry

1-{[1-(3-Fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171980-08-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrazole and piperazine moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine is particularly noteworthy. The presence of the fluorine atom and the methyl group on the phenyl ring, along with the sulfonyl linkage, imparts specific physicochemical properties that are crucial for its biological activity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a versatile candidate for drug discovery.

Recent studies have highlighted the potential of 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation has been linked to potential benefits in conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological effects, 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine has demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine is another area of active research. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, which is essential for its therapeutic efficacy. Additionally, it shows low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

The synthetic route for producing 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine is well-established and can be efficiently scaled up for commercial production. The synthesis involves several steps, including the formation of the pyrazole ring, introduction of the fluorine and methyl groups on the phenyl ring, and coupling with piperazine through a sulfonyl linkage. The overall process is robust and yields high purity product suitable for pharmaceutical applications.

In conclusion, 1-{[1-(3-fluoro-4-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171980-08-6) represents a promising compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.